Cas no 1227955-18-1 (3-(1H-Pyrrol-1-yl)-5-(trifluoromethyl)-1-benzothiophene-2-carbohydrazide)

• Product Name: 3-(1H-Pyrrol-1-yl)-5-(trifluoromethyl)-1-benzothiophene-2-carbohydrazide
• CAS No: 1227955-18-1
• MF: C₁₄H₁₀F₃N₃OS
• MW: 325.308911800385
• MDL: MFCD11615825
• CID: 4689522
• Update Time: 2025-07-01

3-(1H-Pyrrol-1-yl)-5-(trifluoromethyl)-1-benzothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrrol-1-yl)-5-(trifluoromethyl)-1-benzothiophene-2-carbohydrazide
• 3-(1H-Pyrrol-1-yl)-5-(trifluoromethyl)benzo[b]thiophene-2-carbohydrazide
• PC300704

• MDL： MFCD11615825
• Inchi： 1S/C14H10F3N3OS/c15-14(16,17)8-3-4-10-9(7-8)11(20-5-1-2-6-20)12(22-10)13(21)19-18/h1-7H,18H2,(H,19,21)
• InChI Key： YAGZUTBHGDOZJO-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=C(C2C=C(C(F)(F)F)C=CC1=2)N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 428
• Topological Polar Surface Area: 88.3

Additional information on 3-(1H-Pyrrol-1-yl)-5-(trifluoromethyl)-1-benzothiophene-2-carbohydrazide

Recent Advances in the Study of 3-(1H-Pyrrol-1-yl)-5-(trifluoromethyl)-1-benzothiophene-2-carbohydrazide (CAS: 1227955-18-1)

In recent years, the compound 3-(1H-Pyrrol-1-yl)-5-(trifluoromethyl)-1-benzothiophene-2-carbohydrazide (CAS: 1227955-18-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its benzothiophene core and trifluoromethyl group, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in drug discovery.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Recent studies have demonstrated that 3-(1H-Pyrrol-1-yl)-5-(trifluoromethyl)-1-benzothiophene-2-carbohydrazide exhibits selective inhibition against specific kinases involved in cancer cell proliferation. In vitro assays have revealed its ability to disrupt signaling pathways critical for tumor growth, making it a candidate for further development as an anticancer agent. The trifluoromethyl group, in particular, has been noted for enhancing the compound's binding affinity and metabolic stability.

Another significant advancement is the exploration of this compound's antimicrobial properties. Researchers have synthesized derivatives of 3-(1H-Pyrrol-1-yl)-5-(trifluoromethyl)-1-benzothiophene-2-carbohydrazide and evaluated their efficacy against drug-resistant bacterial strains. Preliminary results indicate that certain derivatives exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

In addition to its therapeutic potential, recent studies have also investigated the compound's pharmacokinetic profile. Advanced computational modeling and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies highlight the need for further optimization to improve bioavailability and reduce potential toxicity, which are critical steps in the drug development process.

Overall, the latest research on 3-(1H-Pyrrol-1-yl)-5-(trifluoromethyl)-1-benzothiophene-2-carbohydrazide underscores its versatility and potential as a scaffold for drug discovery. While challenges remain in optimizing its pharmacological properties, the compound's unique structural features and biological activities make it a promising candidate for future therapeutic applications. Continued research efforts are expected to yield deeper insights into its mechanisms and potential clinical benefits.